3-[[5-(4-Methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid

• Molecular Formula: C18H16N2O4S
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 3-[[5-(4-methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid
• InChI: InChI=1S/C18H16N2O4S/c1-11-5-7-14(8-6-11)19-15-16(21)20(18(24)25-15)10-12-3-2-4-13(9-12)17(22)23/h2-9,15,19H,10H2,1H3,(H,22,23)
• InChI Key: ZKZVDUCXMUNQAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2C(=O)N(C(=O)S2)CC3=CC(=CC=C3)C(=O)O

Description

3-[[5-(4-Methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid (CAS: 496024-53-4) is a thiazolidinone-derived compound featuring a benzoic acid moiety linked to a 2,4-dioxo-1,3-thiazolidin-5-yl scaffold substituted with a 4-methylanilino group. This structure combines a polar carboxylic acid group with a lipophilic aromatic system, making it a candidate for diverse biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[[5-(4-Methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid typically involves multi-step organic reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and recrystallization are often employed to purify the final product .

Chemical Reactions Analysis

Types of Reactions

3-[[5-(4-Methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid can undergo various chemical reactions, including:

Oxidation: The benzoic acid moiety can be oxidized using strong oxidizing agents like potassium permanganate.

Reduction: The nitro group in the methylanilino moiety can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzoic acid moiety.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as amines or alcohols under basic conditions.

Major Products

Oxidation: Benzoic acid derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted benzoic acid derivatives.

Scientific Research Applications

3-[[5-(4-Methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its anticancer and antimicrobial properties.

Industry: Utilized in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-[[5-(4-Methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid involves its interaction with specific molecular targets. The thiazolidine ring can interact with enzymes, potentially inhibiting their activity. The methylanilino group may also interact with cellular receptors, modulating various biochemical pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Scaffold Variations

2.1.1. Substituents on the Thiazolidinone Ring

• 4-[2-(4-Dimethylaminophenyl)-4-oxo-1,3-thiazolidin-3-yl]benzoic acid (SS4): Differs in the 5-position substituent (4-dimethylaminophenyl vs. 4-methylanilino). Exhibits antibacterial activity against Staphylococcus aureus (Gram-positive) but lower activity against Escherichia coli (Gram-negative) .
• 3-[[5-(4-Carboxyanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid: Features a 4-carboxyanilino group, increasing hydrophilicity. Likely exhibits altered pharmacokinetics due to higher polarity, reducing blood-brain barrier permeability compared to the methyl-substituted analog .

2.1.2. Modifications to the Benzoic Acid Moiety

• {5-[(4-Methylphenyl)amino]-2,4-dioxo-1,3-thiazolidin-3-yl}acetic acid: Replaces the benzoic acid with an acetic acid chain. Reduced aromaticity may lower binding affinity to targets requiring π-π stacking interactions (e.g., enzyme active sites).

Physicochemical Properties

• Lipophilicity: The 4-methylanilino group in the target compound increases logP compared to carboxyanilino derivatives, enhancing membrane permeability .
• Melting Points: Target compound: Not reported. Analog with 4-carboxyanilino: Higher melting point (>250°C) due to intermolecular hydrogen bonding . SS4: Melting point ~180–185°C, reflecting moderate crystallinity .

Key Research Findings

• SAR Insights: Electron-donating groups (e.g., methyl, methoxy) on the anilino ring enhance activity against Gram-positive bacteria but reduce solubility . Carboxylic acid substituents improve water solubility but may limit bioavailability .
• Biological Targets: Thiazolidinone derivatives with benzoic acid moieties show promise as leucine aminopeptidase inhibitors, suggesting applications in cancer therapy . Compounds with 2-thioxo-4-thiazolidinone scaffolds (e.g., SS5) exhibit broader antifungal activity due to enhanced thiol-mediated interactions .